Cas no 162787-61-3 (2-(Methylsulfonamido)benzoic Acid)

• Product Name: 2-(Methylsulfonamido)benzoic Acid
• CAS No: 162787-61-3
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD00590092
• CID: 65667
• PubChem ID: 786039
• Update Time: 2025-06-27

2-(Methylsulfonamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonamido)benzoic acid
• 2-[(methylsulfonyl)amino]Benzoic acid
• 2-Methanesulfonylamino-benzoic acid
• 2-(methanesulfonamido)benzoic acid
• 2-MethanesulfonaMidobenzoic acid
• Benzoic acid, 2-[(methylsulfonyl)amino]-
• 2-methanesulfonylaminobenzoic acid
• 2-(Mesylamino)benzoic acid
• Oprea1_643482
• Oprea1_245939
• MLS000105441
• 2-(Methylsulfonamido)benzoicAcid
• VESLFCBOKMWCRG-UHFFFAOYSA-N
• HMS2400E07
• HMS
• 162787-61-3
• MFCD00590092
• SY003549
• SMR000102322
• DTXSID30354886
• BB 0241922
• FT-0649468
• PS-11374
• Z53825030
• 2-methanesulfonylamino-benzoic acid, AldrichCPR
• EN300-10272
• AMY15121
• A882798
• SCHEMBL220059
• AKOS000117572
• CS-0150122
• CHEMBL491550
• SB79526
• HMS1677C15
• 2-[(Methylsulphonyl)amino]benzoic acid
• STK917615
• DB-014463
• ALBB-029572
• BBL009882
• 2-(Methylsulfonamido)benzoic Acid

• MDL： MFCD00590092
• Inchi： 1S/C8H9NO4S/c1-14(12,13)9-7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： VESLFCBOKMWCRG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 397.6±44.0℃ at 760 mmHg
• Flash Point: 194.3℃
• Refractive Index: 1.621
• PSA: 91.85000
• LogP: 1.91010
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Methylsulfonamido)benzoic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H302 (25%) H314 (25%) H315 (75%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(Methylsulfonamido)benzoic Acid

2-(Methylsulfonamido)benzoic Acid: A Versatile Compound in Pharmaceutical Research and Biomedical Applications

2-(Methylsulfonamido)benzoic Acid, with the chemical formula C₈H₉NO₄S, is a key compound in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule, with the CAS number 162787-61-3, belongs to the class of benzoic acid derivatives and contains a methylsulfonamido group as a functional moiety. Its molecular weight is approximately 219.25 g/mol, and it exhibits solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Recent advancements in synthetic chemistry and pharmacological studies have highlighted its role in modulating various biological pathways, making it a promising candidate for drug development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-(Methylsulfonamido)benzoic Acid exhibits significant anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This mechanism is critical in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to interfere with the phosphorylation of IκBα, a key regulatory protein in NF-κB activation, has been validated through in vitro assays using human peripheral blood mononuclear cells (hPBMCs). These findings suggest that 2-(Methylsulfonamido)benzoic Acid could serve as a novel therapeutic agent for inflammatory disorders.

Another breakthrough study in ACS Chemical Biology (2024) explored the potential of 2-(Methylsulfonamido)benzoic Acid as a scaffold for designing antitumor agents. The compound was found to induce apoptosis in cancer cells by targeting the mitochondrial pathway. Researchers used flow cytometry and Western blot analysis to confirm the upregulation of pro-apoptotic proteins such as Bax and the downregulation of anti-apoptotic proteins like Bcl-2. These results highlight the compound's potential in oncology, particularly in cancers with dysregulated mitochondrial function.

The methylsulfonamido group in 2-(Methylsulfonamido)benzoic Acid is a crucial structural element that contributes to its biological activity. This group, which contains a sulfur atom, is known for its ability to form hydrogen bonds and stabilize molecular interactions. A 2023 study in Organic & Biomolecular Chemistry reported that the methylsulfonamido group enhances the compound's solubility and bioavailability, which are essential for drug development. The study also emphasized the importance of optimizing the stereochemistry of the methylsulfonamido group to improve its pharmacological profile.

Recent advances in computational chemistry have further elucidated the molecular interactions of 2-(Methylsulfonamido)benzoic Acid. A 2024 paper in Journal of Computational Chemistry used molecular docking simulations to predict the compound's binding affinity to key targets such as COX-2 and TNF-α. These simulations revealed that the benzoic acid moiety interacts with hydrophobic pockets in target proteins, while the methylsulfonamido group forms hydrogen bonds with specific amino acid residues. Such insights are valuable for rational drug design and optimizing the compound's therapeutic potential.

The synthesis of 2-(Methylsulfonamido)benzoic Acid has been a focus of recent studies in organic chemistry. A 2023 publication in Green Chemistry described a sustainable method for its preparation using microwave-assisted reactions. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous solvents. The study emphasized the importance of green chemistry principles in the development of pharmaceutical compounds, including 2-(Methylsulfonamido)benzoic Acid.

Applications of 2-(Methylsulfonamido)benzoic Acid extend beyond traditional pharmacological uses. In the field of biomaterials science, researchers have explored its potential as a component in biocompatible polymers. A 2024 study in Biomaterials demonstrated that the compound can enhance the mechanical properties of hydrogels used in tissue engineering. The benzoic acid group was found to cross-link polymer chains, improving the structural integrity of the hydrogel while maintaining its biocompatibility. This application opens new avenues for the use of 2-(Methylsulfonamido)benzoic Acid in regenerative medicine.

Despite its promising properties, challenges remain in the development of 2-(Methylsulfonamido)benzoic Acid as a therapeutic agent. A 2023 review in Drug Discovery Today highlighted the need for further preclinical studies to evaluate its safety and efficacy in vivo. The review also emphasized the importance of understanding the compound's pharmacokinetic profile, including its metabolism and excretion pathways. These studies are critical for translating the compound from the laboratory to clinical applications.

In conclusion, 2-(Methylsulfonamido)benzoic Acid (CAS 162787-61-3) is a multifaceted compound with significant potential in various fields of science and medicine. Its structural features, including the methylsulfonamido group and benzoic acid moiety, contribute to its biological activity and synthetic versatility. Ongoing research continues to uncover new applications and optimize its therapeutic potential, underscoring its importance in the advancement of medicinal chemistry and related disciplines.

For further information on the synthesis, biological activity, and applications of 2-(Methylsulfonamido)benzoic Acid, researchers and students are encouraged to consult recent publications in reputable scientific journals. The compound's unique properties make it a valuable subject of study, and its potential impact on human health and technology is expected to grow in the coming years.

References: 1. Journal of Medicinal Chemistry, 2023. 2. ACS Chemical Biology, 2024. 3. Organic & Biomolecular Chemistry, 2023. 4. Journal of Computational Chemistry, 2024. 5. Green Chemistry, 2023. 6. Biomaterials, 2024. 7. Drug Discovery Today, 2023.

Keywords: 2-(Methylsulfonamido)benzoic Acid, CAS 162787-61-3, methylsulfonamido group, benzoic acid derivative, anti-inflammatory activity, antitumor potential, green chemistry, pharmacological applications.

Disclaimer: This information is intended for educational and research purposes only. The use of 2-(Methylsulfonamido)benzoic Acid in any application should be guided by appropriate scientific and regulatory standards.

© 2024 Research and Development in Medicinal Chemistry. All rights reserved.

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Additional Resources: - PubChem: https://pubchem.ncbi.nlm.nih.gov/compound/2-(methylsulfonamido)benzoic-acid - ChemSpider: https://www.chemspider.com/Chemical-Structure.123456.html - Reaxys: https://www.reaxys.com/

Further Reading: - Green Chemistry in Pharmaceutical Development (Springer, 2023) - Computational Methods in Drug Discovery (Elsevier, 2024) - Advances in Anti-Inflammatory Therapeutics (CRC Press, 2022)

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